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Compound of Interest

Compound Name: Tetromycin B

Cat. No.: B10780455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the spectroscopic data of Tetromycin B, a distinct antibiotic

compound. Initial investigations often conflate Tetromycin B with the widely studied

tetracycline antibiotics. However, it is crucial to establish from the outset that Tetromycin B
(CAS 180027-84-3) is a unique chemical entity, structurally different from Tetracycline (CAS 60-

54-8).[1] Tetromycin B is characterized as a tetronic acid-structured antibiotic, distinguishing it

from the four-ring polyketide structure of tetracyclines.[1]

Despite extensive searches of publicly available scientific databases and literature, specific,

experimentally derived Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data

for Tetromycin B remains elusive. The original publications detailing the isolation and

complete structure elucidation, which would typically contain this spectroscopic information,

could not be retrieved through standard search methodologies. This suggests the data may

reside in specialized, proprietary databases or in older, non-digitized scientific journals.

This guide, therefore, serves to clarify the distinct nature of Tetromycin B and to provide a

framework for the type of spectroscopic analysis that would be conducted for its

characterization, drawing parallels with established methodologies for similar natural products.

I. Physicochemical Properties of Tetromycin B
A summary of the available physicochemical data for Tetromycin B is presented in Table 1.
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Property Value Reference

CAS Number 180027-84-3 [1][2]

Molecular Formula C₃₄H₄₆O₅ [2]

Molecular Weight 534.7 g/mol [2]

Description
An unusual tetronic acid

structured antibiotic
[1]

Table 1: Physicochemical Properties of Tetromycin B.

II. Anticipated Spectroscopic Characterization
While the specific data is not available, a standard approach to the structural elucidation of a

novel natural product like Tetromycin B would involve a suite of spectroscopic techniques.

A. Mass Spectrometry (MS)

High-resolution mass spectrometry (HR-MS) would be essential for confirming the elemental

composition of Tetromycin B. Techniques such as Electrospray Ionization (ESI) would likely be

employed to generate ions for mass analysis. Fragmentation patterns observed in tandem MS

(MS/MS) experiments would provide critical information about the connectivity of the molecule's

substructures.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

A comprehensive suite of NMR experiments would be required to fully elucidate the complex

structure of Tetromycin B.

¹H NMR: Would reveal the number and types of protons, their chemical environments, and

their scalar couplings, providing information on the connectivity of hydrogen atoms within the

molecule.

¹³C NMR: Would identify the number and types of carbon atoms (e.g., sp², sp³, carbonyls).

2D NMR Experiments:
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COSY (Correlation Spectroscopy): To establish proton-proton couplings and trace out spin

systems.

HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton

and carbon atoms.

HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations

between protons and carbons, crucial for connecting different fragments of the molecule.

NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of

protons, providing insights into the stereochemistry of the molecule.

III. Experimental Protocols: A Generalized Approach
Detailed experimental protocols are contingent on the specific instrumentation and the

physicochemical properties of the purified compound. However, generalized workflows for NMR

and MS analysis of a natural product isolate can be outlined.

A. Generalized Workflow for NMR Analysis

Caption: Generalized workflow for NMR-based structure elucidation of a natural product.

B. Generalized Workflow for Mass Spectrometry Analysis
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Caption: Generalized workflow for MS-based structural analysis of a natural product.

IV. Conclusion
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Tetromycin B is a unique antibiotic whose detailed spectroscopic characterization is not

currently available in the public domain. This guide has aimed to clarify its distinct identity and

present the standard methodologies that would be employed for its structural elucidation. For

researchers and drug development professionals, obtaining a purified sample of Tetromycin B
and performing the suite of NMR and MS experiments outlined herein would be the necessary

next step to fully characterize this potentially valuable molecule. The workflows provided serve

as a roadmap for such an endeavor. Further investigation into historical or specialized chemical

databases may yet uncover the original research that would contain this critical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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